Cas no 10271-83-7 (4-Isothiazoleacetic acid, methyl ester)

4-Isothiazoleacetic acid, methyl ester structure
10271-83-7 structure
Product Name:4-Isothiazoleacetic acid, methyl ester
CAS No:10271-83-7
MF:C6H7NO2S
MW:157.190280199051
CID:2623381
PubChem ID:12906554
Update Time:2025-04-21

4-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID60512654
    • DXRJPHMQVBTPCP-UHFFFAOYSA-N
    • methyl 2-(isothiazol-4-yl)acetate
    • SCHEMBL11010268
    • 10271-83-7
    • 4-Isothiazoleacetic acid, methyl ester
    • Methyl (1,2-thiazol-4-yl)acetate
    • Inchi: 1S/C6H7NO2S/c1-9-6(8)2-5-3-7-10-4-5/h3-4H,2H2,1H3
    • InChI Key: DXRJPHMQVBTPCP-UHFFFAOYSA-N
    • SMILES: S1C=C(C=N1)CC(=O)OC

Computed Properties

  • Exact Mass: 157.01975g/mol
  • Monoisotopic Mass: 157.01975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 157.19g/mol
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų
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